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Compound of Interest

Compound Name:
[2-(Methoxymethyl)oxan-2-

yl]methanol

CAS No.: 264891-16-9

Cat. No.: B2735999

Get Quote

This guide provides a comprehensive technical overview of [2-(Methoxymethyl)oxan-2-
yl]methanol, a notable member of the tetrahydropyran (THP) class of heterocyclic compounds.

Given the significance of the THP scaffold in modern medicinal chemistry, this document

serves as a crucial resource for researchers, scientists, and professionals engaged in drug

discovery and development. We will delve into the core identifiers, physicochemical properties,

synthesis, potential applications, and safety considerations of this specific molecule, grounding

our discussion in established scientific principles and field-proven insights.

Core Identifiers and Nomenclature
To ensure clarity and precision in scientific communication, it is essential to begin with the

fundamental identifiers for [2-(Methoxymethyl)oxan-2-yl]methanol.
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Identifier Value

CAS Number 264891-16-9

IUPAC Name [2-(Methoxymethyl)oxan-2-yl]methanol

Synonym
(2-(methoxymethyl)tetrahydro-2H-pyran-2-

yl)methanol

Molecular Formula C₈H₁₆O₃

Molecular Weight 160.21 g/mol

The Tetrahydropyran Scaffold: A Privileged
Structure in Medicinal Chemistry
The tetrahydropyran (THP) ring is a saturated six-membered heterocycle containing one

oxygen atom. This structural motif is prevalent in numerous natural products and has been

extensively utilized in the design of synthetic drug candidates. The inclusion of a THP ring can

significantly influence a molecule's pharmacological profile.

The THP scaffold is considered a "privileged structure" due to its ability to serve as a versatile

template for the development of ligands for a variety of biological targets.[1][2] Its

conformational flexibility, combined with the hydrogen bond accepting capability of the ether

oxygen, allows for favorable interactions within biological systems. Furthermore, the

incorporation of a THP moiety can enhance the metabolic stability and pharmacokinetic

properties of a drug candidate.[3]

Synthesis and Mechanistic Considerations
While a specific, detailed synthesis protocol for [2-(Methoxymethyl)oxan-2-yl]methanol is not

readily available in peer-reviewed literature, its structure suggests plausible synthetic routes

based on established methodologies for the preparation of 2,2-disubstituted tetrahydropyrans.

A logical and efficient approach would likely involve a hetero-Diels-Alder reaction or an

intramolecular cyclization strategy.

A potential synthetic pathway is visualized below:
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Caption: Plausible synthetic workflow for [2-(Methoxymethyl)oxan-2-yl]methanol.

This proposed pathway leverages the reactivity of dihydropyran in the presence of an aldehyde

(formaldehyde, generated from paraformaldehyde) and an alcohol (methanol) under acidic

conditions. The reaction likely proceeds through an oxocarbenium ion intermediate, which is

then trapped by the nucleophilic attack of methanol and subsequent reaction with

formaldehyde. The stereochemical outcome of such reactions can often be controlled by the

choice of catalyst and reaction conditions.[4]

Physicochemical Properties
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Understanding the physicochemical properties of a compound is paramount for its application

in research and development. While extensive experimental data for [2-
(Methoxymethyl)oxan-2-yl]methanol is limited, we can infer some properties based on its

structure and data from similar compounds.

Property Predicted/Inferred Value Rationale/Supporting Data

Physical State Liquid

Smaller, non-polar molecules

with similar molecular weights

are often liquids at room

temperature.

Boiling Point > 150 °C

The presence of a hydroxyl

group allows for hydrogen

bonding, which would increase

the boiling point compared to a

simple ether. For comparison,

2-methoxytetrahydropyran has

a boiling point of 128-129 °C.

[5]

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, DMSO). Moderately

soluble in water.

The ether and alcohol

functionalities will confer

polarity, allowing for solubility

in polar solvents. The

hydrocarbon backbone will

limit its solubility in water.

Density ~1.0 - 1.1 g/mL

The density is expected to be

slightly higher than that of

water due to the oxygen

content. For example, the

density of 2-

methoxytetrahydropyran is

0.963 g/mL.[5]

Spectroscopic Characterization
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Spectroscopic analysis is essential for the structural elucidation and purity assessment of

chemical compounds. Below are the expected spectroscopic signatures for [2-
(Methoxymethyl)oxan-2-yl]methanol based on its functional groups and the analysis of

related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methoxy group (a singlet around 3.3-3.4 ppm), the methylene protons of the methoxymethyl

group (a singlet or AB quartet), the methylene protons of the hydroxymethyl group (a singlet

or AB quartet), and the protons of the tetrahydropyran ring (a series of multiplets in the range

of 1.5-4.0 ppm). The protons on the carbon adjacent to the ether oxygen (C6) will be the

most downfield of the ring protons.[6]

¹³C NMR: The carbon NMR spectrum will display distinct signals for the methoxy carbon, the

carbons of the methoxymethyl and hydroxymethyl groups, and the carbons of the

tetrahydropyran ring. The carbon atom at the 2-position (C2), being a quaternary center

bonded to two oxygen atoms, will have a characteristic chemical shift in the range of 95-110

ppm. The other ring carbons will appear in the aliphatic region of the spectrum.[7]

Infrared (IR) Spectroscopy
The IR spectrum of [2-(Methoxymethyl)oxan-2-yl]methanol will be characterized by the

following key absorption bands:

O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹ is

expected due to the stretching vibration of the hydroxyl group, indicative of intermolecular

hydrogen bonding.[8][9]

C-H Stretch: Multiple sharp absorptions in the range of 2850-3000 cm⁻¹ corresponding to the

stretching vibrations of the C-H bonds in the alkyl groups and the tetrahydropyran ring.

C-O Stretch: Strong C-O stretching vibrations are anticipated in the fingerprint region,

typically between 1050-1150 cm⁻¹, characteristic of the ether and alcohol functionalities.[6]

[10]

Mass Spectrometry (MS)
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Electron ionization mass spectrometry (EI-MS) of [2-(Methoxymethyl)oxan-2-yl]methanol
would likely show a molecular ion peak (M⁺) at m/z 160. The fragmentation pattern would be

expected to involve the loss of the methoxymethyl radical (•CH₂OCH₃) or the hydroxymethyl

radical (•CH₂OH), as well as characteristic fragmentations of the tetrahydropyran ring.[11]

Applications in Drug Discovery and Development
As a substituted tetrahydropyran, [2-(Methoxymethyl)oxan-2-yl]methanol holds potential as a

valuable building block in the synthesis of more complex molecules with therapeutic

applications. The tetrahydropyran motif is a key component in a number of approved drugs and

clinical candidates.[3]

The introduction of the 2-methoxymethyl and 2-hydroxymethyl substituents provides multiple

points for further chemical modification, allowing for the exploration of structure-activity

relationships (SAR) in a drug discovery program. The hydroxyl group can be readily converted

into other functional groups or used as a handle for conjugation to other molecular fragments.

The overall physicochemical properties imparted by this scaffold, such as increased polarity

and potential for improved metabolic stability, make it an attractive component for the design of

novel therapeutic agents.[1]

Safety and Handling
While a specific material safety data sheet (MSDS) for [2-(Methoxymethyl)oxan-2-
yl]methanol is not widely available, general precautions for handling substituted

tetrahydropyrans should be observed.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses or goggles.[12]

Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of

vapors.[12]

Fire Hazards: Tetrahydropyran and its derivatives are often flammable. Keep away from

heat, sparks, and open flames.[13]
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Peroxide Formation: Ethers, including tetrahydropyrans, can form explosive peroxides upon

exposure to air and light. Store in a tightly sealed container in a cool, dark place.[14]

It is imperative to consult the specific safety data sheet provided by the supplier before

handling this compound.

Conclusion
[2-(Methoxymethyl)oxan-2-yl]methanol, with its 2,2-disubstituted tetrahydropyran core,

represents a molecule of significant interest for synthetic and medicinal chemists. Its structural

features and the established importance of the tetrahydropyran scaffold in drug discovery

underscore its potential as a versatile building block for the creation of novel therapeutic

agents. This guide has provided a foundational understanding of its identifiers, plausible

synthesis, predicted properties, and potential applications, thereby equipping researchers with

the necessary knowledge for its effective utilization in their scientific endeavors. Further

experimental investigation into the specific biological activities and synthetic utility of this

compound is warranted and encouraged.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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